Cas no 3051-11-4 (Brilliant Yellow (Technical Grade))

• Product Name: Brilliant Yellow (Technical Grade)
• CAS No: 3051-11-4
• MF: C₂₆H₁₈N₄Na₂O₈S₂
• MW: 624.552665233612
• MDL: MFCD00007489
• CID: 84592
• PubChem ID: 24852007
• Update Time: 2025-04-18

Brilliant Yellow (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Direct Yellow 4
• BRILLIANT YELLOW
• BRILLIANT YELLOW C.I. NO. 24890
• Brightyellow
• Brillantyellow
• Brilliantgelb
• C.I.DIRECTYELLOW4
• DIRECT YELLOW
• Direct Yellow RCH
• N-(3-BroMopropyl)phthaliMide
• Sodium 4,4'-bis(p-hydroxyphenylazo)-2,2'-vinylenedibenzenesulphonate
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-(4-hydroxyphenyl) azo]-, disodium salt
• 2,2'-(1,2-ethenediyl)bis[5-[(4-hydroxyphenyl)azo]-benzenesulfonic aci disod
• 2,2'-(1,2-ethenediyl)bis[5-[2-(4-hydroxyphenyl)diazenyl]-Benzenesulfonic acid,, sodium salt
• Kayaku Direct Yellow G
• Nippon Brilliant Yellow G
• Paper Yellow 3GX
• Paper Yellow 3GXA
• Brillant yellow
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-(4-hydroxyphenyl)azo]-,disodium salt
• Fenamin Yellow 3G
• MFCD00007489
• starbld0009509
• AKOS024319018
• BRILLIANTYELLOW
• SCHEMBL1695298
• J-017993
• Brilliant Yellow, Dye content >=50 %
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-hydroxyphenyl)azo)-, disodium salt
• ZUN7L1ADIE
• Brilliant Paper Yellow P
• Sodium 6,6'-(ethene-1,2-diyl)bis(3-((4-hydroxyphenyl)diazenyl)benzenesulfonate)
• Direct Brilliant Yellow G
• 4,4'-Bis[(4-hydroxyphenyl)azo]stilbene-2,2'-disulfonic acid,sodium salt
• Brilliant Paper Yellow
• CI 24890
• 3051-11-4
• UNII-ZUN7L1ADIE
• Calcomine Brilliant Paper Yellow
• RDJCIKZLXHKBPH-SEPHDYHBSA-L
• NSC-13983
• NSC 13983
• B0783
• Paper Yellow CB
• Brilliant Yellow (VAN)
• sodium (E)-6,6'-((E)-ethene-1,2-diyl)bis(3-((E)-(4-hydroxyphenyl)diazenyl)benzenesulfonate)
• Brilliant Paper Yellow C
• Benzo Brilliant Yellow
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-(2-(4-hydroxyphenyl)diazenyl)-, sodium salt (1:2)
• Brilliant Yellow (indicator)
• Diazol Brilliant Yellow N
• Brilliant Fast Yellow G2N
• bril-liant yellow
• Brilliant Yellow (Technical Grade)
• EINECS 221-267-1
• Tertrodirect Yellow B
• Trisulfon Paper Yellow
• AKOS015903173
• D88690
• C.I. Direct Yellow 4 (VAN)
• SCHEMBL1469010
• Diaphtamine Brilliant Fast Yellow 3G
• C.I. 24890
• C.I. Direct Yellow 4, disodium salt
• Chlorazol Brilliant Yellow 3G
• Brilliant Yellow C
• disodium;5-[(4-hydroxyphenyl)diazenyl]-2-[(E)-2-[4-[(4-hydroxyphenyl)diazenyl]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• DA-51394

• MDL： MFCD00007489
• Inchi： 1S/C26H20N4O8S2.2Na/c31-23-11-7-19(8-12-23)27-29-21-5-3-17(25(15-21)39(33,34)35)1-2-18-4-6-22(16-26(18)40(36,37)38)30-28-20-9-13-24(32)14-10-20;;/h1-16,31-32H,(H,33,34,35)(H,36,37,38);;/q;2*+1/p-2/b2-1+,29-27+,30-28+;;
• InChI Key： YLDIUICHQPKMNH-MAPAHAHLSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)O)/N=N/C1C=CC(=CC=1)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 624.03600
• Monoisotopic Mass: 624.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1260
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: Light brown powder.
• Density: 1.5000
• Melting Point: >250°C
• Boiling Point: °Cat760mmHg
• Flash Point: °Cat760mmHg
• Refractive Index: 1.691
• Solubility: Solubility Soluble in water; slightly soluble in ethanol, acetone
• PSA: 221.06000
• LogP: 8.06880
• Solubility: Soluble in water and ethanol, the solution is golden yellow, slightly soluble in acetone and fibrinolytic agent. It is reddish purple in case of concentrated sulfuric acid and purple in case of dilute sulfuric acid. It is dark brown in the presence of concentrated nitric acid.
• Color index: 24890
• λmax: 497nm
• PH: Yellow (6.4) to red-orange (8.0)

Brilliant Yellow (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：4° CStore…,-4℃Store…Better